![molecular formula C23H18N6O2S B3296038 4-methyl-N-(4-(3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide CAS No. 891130-24-8](/img/structure/B3296038.png)
4-methyl-N-(4-(3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide
Overview
Description
The compound “4-methyl-N-(4-(3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide” is a complex organic molecule that contains several functional groups and rings, including a 1,2,4-triazole ring and a pyridine ring . These types of compounds are often found in pharmaceuticals and exhibit a wide range of biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of phenacyl bromide with various 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)methyl)-2-aryl-2H-1,2,4-triazol-3(4H)-ones in refluxing ethanol .Scientific Research Applications
Antimicrobial Activity
Triazole derivatives, including the compound , have been found to exhibit antimicrobial properties . They have been used in the development of new drugs to combat multidrug-resistant pathogens .
Antioxidant Activity
Triazoles have been reported to possess antioxidant properties . They can help protect cells from damage caused by free radicals and oxidative stress .
Anticancer Activity
Triazole compounds have shown potential as anticancer agents . They can interact with a variety of enzymes and receptors in the biological system, showing versatile biological activities .
Antiviral Activity
Triazoles have been used in the development of antiviral drugs . They can inhibit the replication of viruses, making them useful in the treatment of viral infections .
Anti-inflammatory Activity
Triazole derivatives have been reported to exhibit anti-inflammatory properties . They can help reduce inflammation and pain in the body .
Anticonvulsant Activity
Triazoles have been used in the development of anticonvulsant drugs . They can help control seizures in conditions like epilepsy .
Antidiabetic Activity
Triazole compounds have shown potential as antidiabetic agents . They can help regulate blood sugar levels, making them useful in the treatment of diabetes .
Antidepressant Activity
Triazoles have been used in the development of antidepressant drugs . They can help regulate mood and alleviate symptoms of depression .
Mechanism of Action
Target of Action
Similar compounds, such as imatinib, are known to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, playing a significant role in various cellular processes, including cell signaling, growth, and division .
Mode of Action
It can be inferred from related compounds that it may interact with its targets through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions can lead to the inhibition of the target enzyme’s activity, thereby affecting the cellular processes it regulates.
Biochemical Pathways
Inhibition of tyrosine kinases can disrupt several cellular processes, potentially leading to the inhibition of cell growth and division .
Result of Action
Based on the potential target of action, it can be inferred that the compound may inhibit cell growth and division by disrupting the activity of tyrosine kinases .
properties
IUPAC Name |
4-methyl-N-[4-(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N6O2S/c1-16-5-11-19(12-6-16)32(30,31)28-18-9-7-17(8-10-18)20-13-14-22-25-26-23(29(22)27-20)21-4-2-3-15-24-21/h2-15,28H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAFRHTZZEUQKDI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=NN4C(=NN=C4C5=CC=CC=N5)C=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N6O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-(4-(3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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